![molecular formula C18H24N2O B6080324 2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt)](/img/structure/B6080324.png)
2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt)
Overview
Description
2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including neuroscience, pharmacology, and biochemistry. In
Mechanism of Action
The exact mechanism of action of 2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt)) is not fully understood. However, it is believed to act as a modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system.
Biochemical and Physiological Effects
2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt)) has been shown to have a range of biochemical and physiological effects. These include anxiolytic, sedative, and anticonvulsant properties. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt)) in lab experiments is its ability to modulate the GABA-A receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, one of the limitations of using this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt)). These include further investigation of its mechanism of action, as well as its potential applications in the treatment of neurodegenerative diseases. Additionally, this compound may be useful in the development of new drugs for the treatment of anxiety, depression, and other psychiatric disorders. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.
In conclusion, 2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt)) is a promising compound that has shown potential for a range of scientific research applications. Further investigation of its mechanism of action, biochemical and physiological effects, and potential applications is needed to fully understand its potential as a tool in scientific research.
Synthesis Methods
The synthesis of 2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt)) involves the reaction of 1-methyl-4-(2-naphthylmethyl)piperazine with ethylene oxide, followed by the addition of trifluoroacetic acid. This process results in the formation of a white crystalline powder that is soluble in water and other polar solvents.
Scientific Research Applications
2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (2-[1-methyl-4-(2-naphthylmethyl)-2-piperazinyl]ethanol trifluoroacetate (salt)) has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields of research, including neuroscience, pharmacology, and biochemistry.
properties
IUPAC Name |
2-[1-methyl-4-(naphthalen-2-ylmethyl)piperazin-2-yl]ethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O/c1-19-9-10-20(14-18(19)8-11-21)13-15-6-7-16-4-2-3-5-17(16)12-15/h2-7,12,18,21H,8-11,13-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCCZSRPGNZNJMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1CCO)CC2=CC3=CC=CC=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-Methyl-4-(naphthalen-2-ylmethyl)piperazin-2-yl]ethanol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-imidazo[4,5-g]quinoxaline](/img/structure/B6080251.png)
![N-(2-allyl-2-hydroxy-1-methyl-4-penten-1-yl)-3-[5-(3-thienyl)-1,3,4-oxadiazol-2-yl]propanamide](/img/structure/B6080253.png)
![N-(2-methylphenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]acetamide](/img/structure/B6080264.png)
![3-tert-butyl-5-(2-ethoxyphenyl)-1-methyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one](/img/structure/B6080281.png)
![2-[1-(cyclohexylamino)ethylidene]-1H-indene-1,3(2H)-dione](/img/structure/B6080284.png)
![N-{5-[(2,5-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-N'-(3-methoxyphenyl)urea](/img/structure/B6080290.png)
![(3aS*,6aR*)-3-cyclopentyl-5-(2-pyridinylmethyl)hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one](/img/structure/B6080298.png)
![N-{1-[5-methyl-1-(2-methylphenyl)-1H-pyrazol-4-yl]ethyl}-4-(4-morpholinyl)benzamide](/img/structure/B6080318.png)
![3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine](/img/structure/B6080320.png)
![5,7-dimethyl-N-[2-(4-morpholinyl)-2-(2-thienyl)ethyl]-4-oxo-4H-chromene-2-carboxamide](/img/structure/B6080332.png)
![methyl 4-[3-(4-biphenylylcarbonyl)-1-piperidinyl]-4-oxobutanoate](/img/structure/B6080337.png)